(E)-[(2-methoxyphenyl)methylidene]amino 3-nitrobenzoate

• IUPAC Name: [(E)-(2-methoxyphenyl)methylideneamino] 3-nitrobenzoate
• InChI: InChI=1S/C15H12N2O5/c1-21-14-8-3-2-5-12(14)10-16-22-15(18)11-6-4-7-13(9-11)17(19)20/h2-10H,1H3/b16-10+
• InChI Key: MYZSOEDFOBHJNO-MHWRWJLKSA-N
• Canonical SMILES: COC1=CC=CC=C1C=NOC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=CC=C1/C=N/OC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol
• CAS No.: 331462-31-8

Description

(E)-[(2-methoxyphenyl)methylidene]amino 3-nitrobenzoate is a useful research compound. Its molecular formula is C15H12N2O5 and its molecular weight is 300.27. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Synthesis and Spectral Characterization

Schiff base ligands derived from imino-4-methoxyphenol thiazole were synthesized and characterized using UV-visible, 1H, 13C-NMR, and MS techniques. The compounds displayed moderate antimicrobial activity against selected bacteria and fungi, indicating potential applications in antimicrobial treatments (Vinusha, Shivaprasad, Chandan & Begum, 2015).

2. Chemical Reaction Studies

Research on O-alkylation and ester migration in phenolic 2,3-diaryl-2,3-dihydrobenzo[b]furans revealed unexpected hydrolysis and transfer of nitrobenzoate esters, providing insights into the chemical behavior of similar compounds (Tran, Dickson & Barker, 2013).

3. Photophysical Properties

A study focused on organotin compounds derived from Schiff bases for organic light emitting diodes (OLEDs). It investigated the synthesis, chemical structure, and photophysical properties of these compounds, providing a foundation for potential applications in OLED technology (García-López et al., 2014).

Photodynamic Therapy and Imaging Applications

1. Photodynamic Therapy (PDT)

Zinc phthalocyanine compounds substituted with new benzenesulfonamide derivative groups containing Schiff base were synthesized and characterized for their photophysical and photochemical properties. With high singlet oxygen quantum yield and good fluorescence properties, these compounds show potential for use as Type II photosensitizers in photodynamic therapy for cancer treatment (Pişkin, Canpolat & Öztürk, 2020).

2. Imaging in Parkinson's Disease

Synthesis of [11C]HG-10-102-01, a new potential PET agent, was aimed at imaging of LRRK2 enzyme in Parkinson's disease, illustrating the role of such compounds in biomedical imaging and diagnostics (Wang, Gao, Xu & Zheng, 2017).